Ethyl 4-({[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl}amino)benzoate
Ethyl 4-({[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl}amino)benzoate
Brand Name:
Vulcanchem
CAS No.:
494826-02-7
VCID:
VC0362765
InChI:
InChI=1S/C21H22N4O3S2/c1-2-28-20(27)12-7-9-13(10-8-12)23-16(26)11-29-21-24-18(22)17-14-5-3-4-6-15(14)30-19(17)25-21/h7-10H,2-6,11H2,1H3,(H,23,26)(H2,22,24,25)
SMILES:
CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=C3C4=C(CCCC4)SC3=N2)N
Molecular Formula:
C21H22N4O3S2
Molecular Weight:
442.6g/mol
Ethyl 4-({[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl}amino)benzoate
CAS No.: 494826-02-7
Main Products
VCID: VC0362765
Molecular Formula: C21H22N4O3S2
Molecular Weight: 442.6g/mol
![Ethyl 4-({[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl}amino)benzoate - 494826-02-7](/images/no_structure.jpg)
| CAS No. | 494826-02-7 |
|---|---|
| Product Name | Ethyl 4-({[(4-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]acetyl}amino)benzoate |
| Molecular Formula | C21H22N4O3S2 |
| Molecular Weight | 442.6g/mol |
| IUPAC Name | ethyl 4-[[2-[(4-amino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate |
| Standard InChI | InChI=1S/C21H22N4O3S2/c1-2-28-20(27)12-7-9-13(10-8-12)23-16(26)11-29-21-24-18(22)17-14-5-3-4-6-15(14)30-19(17)25-21/h7-10H,2-6,11H2,1H3,(H,23,26)(H2,22,24,25) |
| Standard InChIKey | DEBBIUWABDVSGL-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=C3C4=C(CCCC4)SC3=N2)N |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=C3C4=C(CCCC4)SC3=N2)N |
| PubChem Compound | 1559172 |
| Last Modified | Nov 11 2021 |
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